OX1/OX2 Receptor Binding Selectivity
In competitive radioligand binding assays using human recombinant OX1 and OX2 receptors expressed in CHO cells, orexin B displays Ki values of 420 nM at OX1 and 36 nM at OX2 (an OX1/OX2 selectivity ratio of ~11.7) [1]. By contrast, orexin A binds OX1 and OX2 with Ki values of 20 nM and 38 nM, respectively, yielding a non-selective ratio of ~0.53 [1]. Functional [Ca2+]i transient assays in CHO cells confirm this selectivity: orexin B shows EC50 values of 2500 nM at OX1 versus 60 nM at OX2, a ~42-fold OX2 preference, while orexin A activates both receptors with comparable potency [1].
EC50 OX1 2500 nM / OX2 60 nM
EC50 OX1 ≈ OX2 ≈ 30 nM
| Evidence Dimension | OX1/OX2 binding selectivity ratio |
|---|---|
| Target Compound Data | Ki OX1 = 420 nM, Ki OX2 = 36 nM; EC50 OX1 = 2500 nM, EC50 OX2 = 60 nM |
| Comparator Or Baseline | Orexin A: Ki OX1 = 20 nM, Ki OX2 = 38 nM; EC50 OX1 ≈ EC50 OX2 ≈ 30 nM |
| Quantified Difference | Orexin B is ~22-fold more OX2-selective by Ki ratio and ~42-fold more OX2-selective by EC50 ratio vs. orexin A |
| Conditions | CHO cells expressing human recombinant OX1 and OX2; radioligand binding and [Ca2+]i transient assays |
Why This Matters
Researchers isolating OX2-mediated physiological or behavioral responses require orexin B rather than orexin A, as orexin A co-activates OX1 indiscriminately.
- [1] Sakurai T, Amemiya A, Ishii M, et al. Orexins and orexin receptors: a family of hypothalamic neuropeptides and G protein-coupled receptors that regulate feeding behavior. Cell. 1998;92(4):573-585. doi:10.1016/S0092-8674(00)80949-6 View Source
